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This technical guide provides a comprehensive overview of the expression profile of L Antigen
Family Member 3 (LAGE3), its role in oncogenic signaling pathways, and detailed experimental
protocols for its detection and quantification. This document is intended for researchers,
scientists, and drug development professionals actively engaged in oncology and molecular
biology research.

Introduction

L Antigen Family Member 3 (LAGE3) is a protein that has garnered significant interest in
cancer research due to its differential expression in tumor tissues compared to their normal
counterparts. Upregulation of LAGE3 has been observed in a variety of malignancies, including
hepatocellular carcinoma (HCC), breast cancer, and non-small cell lung cancer, where its
elevated expression often correlates with poor prognosis and advanced disease stages.[1][2]
Functionally, LAGES is implicated in promoting key cancer hallmarks such as proliferation,
migration, and invasion, while inhibiting apoptosis.[1][3] These cellular effects are mediated
through the modulation of critical signaling cascades, including the JNK, ERK, and
PI3K/AKT/mTOR pathways.[1][3]

Data Presentation: LAGE3 Expression

© 2026 BenchChem. All rights reserved. 1/16 Tech Support


https://www.benchchem.com/product/b12376179#bc-rfq
https://cdn.technologynetworks.com/TN/Resources/PDF/Bio-Rad_General%20V3%20Western%20Blotting%20Protocol.pdf
https://scispace.com/pdf/protocol-for-qrt-pcr-analysis-from-formalin-fixed-paraffin-18v1ndxp5o.pdf
https://cdn.technologynetworks.com/TN/Resources/PDF/Bio-Rad_General%20V3%20Western%20Blotting%20Protocol.pdf
https://www.scbt.com/p/lage-3-antibody-e-2
https://cdn.technologynetworks.com/TN/Resources/PDF/Bio-Rad_General%20V3%20Western%20Blotting%20Protocol.pdf
https://www.scbt.com/p/lage-3-antibody-e-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following tables summarize the quantitative expression data of LAGE3 in various human
tissues and cancer types, compiled from publicly available databases.

Table 1: LAGE3 mRNA Expression in Normal Human
Tissues
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Expression Level (Median

Tissue Data Source
TPM)

Testis 55.8 GTEx
Esophagus - Mucosa 28.7 GTEX
Skin - Sun Exposed 25.4 GTEX
Vagina 24.1 GTEX
Uterus 21.9 GTEX
Cervix - Endocervix 215 GTEx
Fallopian Tube 20.9 GTEX
Breast - Mammary Tissue 19.8 GTEXx
Colon - Transverse 185 GTEx
Lung 17.9 GTEX
Ovary 17.3 GTEXx
Prostate 16.8 GTEX
Small Intestine - Terminal

lleum 16.5 GTEX
Adipose - Subcutaneous 16.1 GTEX
Stomach 15.9 GTEx
Bladder 154 GTEx
Heart - Left Ventricle 12.7 GTEx
Liver 119 GTEX
Pancreas 115 GTEX
Skeletal Muscle 9.8 GTEx
Brain - Cortex 8.2 GTEX
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TPM: Transcripts Per Million. Data retrieved from the GTEx Portal.[4]

Table 2: LAGE3 mRNA Expression in Cancer Tissues Vvs.

Normal Tissues

Tumor Normal Fold
Cancer Expression Expression Change Data
Type (log2(TPM+  (log2(TPM+  (Tumor vs. p-value Source
1)) 1)) Normal)
Breast
Invasive
Carcinoma 4.85 4.21 ~1.6 <0.001 TCGA
(BRCA)
Liver
Hepatocellula
¢ Carcinoma 5.23 451 ~1.7 <0.001 TCGA
(LIHC)
Lung
Adenocarcino  4.98 4.35 ~1.5 <0.001 TCGA
ma (LUAD)
Colon
Adenocarcino  5.11 4.68 ~1.3 <0.001 TCGA

ma (COAD)

Data analyzed from The Cancer Genome Atlas (TCGA) datasets.[5]

Table 3: Correlation of LAGE3 Expression with
Clinicopathological Features in Breast Cancer (TCGA)
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. . Mean LAGE3

Clinicopathological .

Subgroup Expression p-value
Feature

(log2(TPM+1))

Tumor Stage Stage | 4.65 <0.05
Stage Il 4.88
Stage Il 4.95
Stage IV 5.01
ER Status Positive 4.79 <0.001
Negative 5.02
PR Status Positive 4.78 <0.001
Negative 5.05
HER2 Status Positive 491 NS
Negative 4.87

ER: Estrogen Receptor, PR: Progesterone Receptor, HER2: Human Epidermal Growth Factor

Receptor 2, NS: Not Significant. Data analyzed from The Cancer Genome Atlas (TCGA)

datasets.[2]

Experimental Protocols

Detailed methodologies for the detection and quantification of LAGES are provided below.

Immunohistochemistry (IHC) of LAGE3 in Formalin-

Fixed Paraffin-Embedded (FFPE) Tissues

This protocol is adapted for the detection of LAGE3 in FFPE tissue sections.[1][6]

1. Deparaffinization and Rehydration:

e Immerse slides in Xylene: 2 changes, 5 minutes each.
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Immerse slides in 100% Ethanol: 2 changes, 3 minutes each.

Immerse slides in 95% Ethanol: 1 change, 3 minutes.

Immerse slides in 70% Ethanol: 1 change, 3 minutes.

Rinse in distilled water.

. Antigen Retrieval:

Immerse slides in a Target Retrieval Solution (e.g., Citrate Buffer, pH 6.0).

Heat in a pressure cooker or water bath at 95-100°C for 20-30 minutes.

Allow slides to cool to room temperature for at least 20 minutes.

. Staining:

Wash slides in PBS or TBST (Tris-Buffered Saline with Tween 20).

Block endogenous peroxidase activity with 3% Hydrogen Peroxide for 10-15 minutes.

Wash with PBS/TBST.

Apply a blocking serum (e.g., 5% Normal Goat Serum in PBS) for 30-60 minutes to reduce
non-specific binding.

Incubate with a primary antibody against LAGES3 (e.g., Rabbit Polyclonal) diluted in blocking
buffer overnight at 4°C. Optimal antibody concentration should be determined empirically, a
starting point is 1:100 to 1:500 dilution.

Wash with PBS/TBST.

Incubate with a biotinylated secondary antibody (e.g., Goat Anti-Rabbit IgG) for 30-60
minutes at room temperature.

Wash with PBS/TBST.

Incubate with a streptavidin-HRP conjugate for 30 minutes.
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e Wash with PBS/TBST.
4. Visualization and Counterstaining:

o Apply a DAB (3,3'-Diaminobenzidine) substrate-chromogen solution and monitor for color
development (brown precipitate).

o Wash with distilled water to stop the reaction.

o Counterstain with Hematoxylin for 30-60 seconds.
 Differentiate with acid alcohol and blue in running tap water.
o Dehydrate through graded alcohols to xylene.

e Mount with a permanent mounting medium.
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Figure 1: Immunohistochemistry (IHC) workflow for LAGE3 detection.

Western Blotting for LAGE3 Protein

This protocol outlines the detection of LAGE3 in cell lysates.[3][4][6]
1. Cell Lysis:
e Wash cells with ice-cold PBS.

o Lyse cells in RIPA buffer (50 mM Tris-HCI pH 8.0, 150 mM NaCl, 1% NP-40, 0.5% sodium
deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitors.
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Scrape cells and transfer the lysate to a microcentrifuge tube.

Incubate on ice for 30 minutes with occasional vortexing.

Centrifuge at 12,000 x g for 15 minutes at 4°C.

Collect the supernatant containing the protein extract.

. Protein Quantification:

Determine the protein concentration of the lysate using a BCA or Bradford assay.

. SDS-PAGE and Transfer:

Mix 20-40 ug of protein with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

Load samples onto a 12% SDS-polyacrylamide gel and perform electrophoresis.

Transfer proteins to a PVDF or nitrocellulose membrane.

. Immunodetection:

Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room
temperature.

Incubate the membrane with a primary antibody against LAGE3 (e.g., Mouse Monoclonal,
clone E-2) diluted in blocking buffer overnight at 4°C. A starting dilution of 1:1000 is
recommended.

Wash the membrane three times with TBST for 5-10 minutes each.

Incubate with an HRP-conjugated secondary antibody (e.g., Goat Anti-Mouse IgG-HRP) at a
dilution of 1:2000 to 1:5000 for 1 hour at room temperature.

Wash the membrane three times with TBST for 10 minutes each.

. Detection:

Incubate the membrane with an ECL (Enhanced Chemiluminescence) substrate.
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» Detect the signal using an imaging system or X-ray film.

Sample Preparation

Cell Lysis
(RIPA Buffer)

Protein Quantification
(BCA/Bradford)

Electrophoresis & Transfer

SDS-PAGE

Membrane Transfer

Immunodetection

Blocking

Primary Antibody

(anti-LAGE3)

Secondary Antibody
(HRP-conjugated)

Detection

ECL Substrate

l

Imaging

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 9/16 Tech Support


https://www.benchchem.com/product/b12376179/docs?utm_src=pdf-body-img#lage3-expression-profile-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 2: Western Blotting workflow for LAGE3 protein detection.

Quantitative Real-Time PCR (qRT-PCR) for LAGE3
MRNA

This protocol uses SYBR Green chemistry for the quantification of LAGE3 mRNA.[3]

1. RNA Extraction and cDNA Synthesis:

o Extract total RNA from cells or tissues using a suitable kit (e.g., RNeasy Kit, Qiagen).
¢ Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

o Synthesize first-strand cDNA from 1 ug of total RNA using a reverse transcription kit with
random hexamers or oligo(dT) primers.

2. gRT-PCR Reaction Setup:
» Prepare a reaction mix containing:

2x SYBR Green Master Mix

o

o

Forward Primer (10 uM)

[¢]

Reverse Primer (10 uM)

o

cDNA template (diluted 1:10)

Nuclease-free water

o

o LAGE3 Primer Sequences:
o Forward: 5'-GTTGATGACGGAAATTCGGAGCAG-3'
o Reverse: 5-ACCAAAGGGTGGTTGGGAAGGAT-3'
e Housekeeping Gene (e.g., GAPDH) Primer Sequences:

o Forward: 5'-TGCACCACCAACTGCTTAGC-3'
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o Reverse: 5-GGCATGGACTGTGGTCATGAG-3'
. Thermal Cycling Conditions:

Initial Denaturation: 95°C for 10 minutes.

Cycling (40 cycles):

o Denaturation: 95°C for 15 seconds.

o Annealing/Extension: 60°C for 60 seconds.

Melt Curve Analysis: Perform a melt curve analysis at the end of the run to verify the
specificity of the amplified product.

. Data Analysis:
Determine the cycle threshold (Ct) values for LAGE3 and the housekeeping gene.

Calculate the relative expression of LAGE3 using the AACt method.
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Figure 3: Quantitative Real-Time PCR (qRT-PCR) workflow.

Signaling Pathways Involving LAGE3

LAGES3 has been shown to modulate several key signaling pathways that are frequently
dysregulated in cancer.

LAGE3 and the JNK/ERK Signaling Pathways

In hepatocellular carcinoma, LAGE3 promotes cell proliferation, migration, and invasion by
potentiating the JNK and ERK signaling pathways.[1] Overexpression of LAGES leads to
increased phosphorylation of JINK and ERK, key kinases in these cascades. The pro-
tumorigenic effects of LAGE3 can be attenuated by inhibitors of INK and ERK.[1]
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Figure 4: LAGE3-mediated activation of JINK and ERK pathways.

LAGE3 and the PIBK/AKT/mTOR Signaling Pathway

In addition to the MAPK pathways, LAGE3 has been implicated in the regulation of the
PI3K/AKT/mTOR signaling cascade.[3] This pathway is a central regulator of cell growth,
proliferation, and survival. Knockdown of LAGE3 has been shown to inhibit the phosphorylation
of key components of this pathway, suggesting that LAGE3 acts as an upstream activator.
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Figure 5: LAGES3 involvement in the PI3BK/AKT/mTOR pathway.

Conclusion

LAGES is an emerging biomarker and a potential therapeutic target in several cancers. Its

upregulation is associated with aggressive tumor biology and poor clinical outcomes. The pro-

oncogenic functions of LAGE3 are, at least in part, mediated by its ability to activate the JNK,
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ERK, and PIBK/AKT/mTOR signaling pathways. The experimental protocols provided in this
guide offer a starting point for researchers to investigate the expression and function of LAGE3
in various experimental models. Further research is warranted to fully elucidate the molecular
mechanisms underlying LAGE3's role in cancer and to explore its potential as a target for novel
anti-cancer therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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